2,4-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide
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Overview
Description
The compound “2,4-difluoro-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide” is a sulfonamide derivative with a morpholine ring . Sulfonamides are a group of compounds known for their antibacterial properties, and morpholine is a common moiety in medicinal chemistry due to its advantageous physicochemical, biological, and metabolic properties .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data, I can’t provide a detailed analysis .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups. The sulfonamide group might undergo hydrolysis, and the morpholine ring might participate in electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. Factors such as its polarity, molecular weight, and the presence of functional groups would influence its properties .Scientific Research Applications
Electrophilic Fluorination Agent
- N, N ′-Difluoro-1,4-diazoniabicyclo [2.2.2]octane bis (BF₄) , a related compound, has been demonstrated as a highly reactive and easy-to-handle fluorinating agent . Given the structural similarity, F5190-0138 might also serve as an electrophilic fluorination reagent.
Organic Synthesis Intermediates
- Boronic acid pinacol ester compounds play a crucial role in carbon-carbon coupling and carbon heterocoupling reactions . F5190-0138, with its unique structure, could find applications as an intermediate in organic synthesis.
Biological Activity and Pharmacology
- Indole derivatives, including F5190-0138, exhibit diverse biological effects. For instance, indole-3-acetic acid , a plant hormone, is produced from tryptophan degradation in higher plants . Investigating F5190-0138’s pharmacological properties could reveal novel applications.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,4-difluoro-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N2O4S/c19-14-3-6-17(16(20)12-14)27(24,25)21-15-4-1-13(2-5-15)11-18(23)22-7-9-26-10-8-22/h1-6,12,21H,7-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTRLAZRTLUIRCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CC2=CC=C(C=C2)NS(=O)(=O)C3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-difluoro-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzenesulfonamide |
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